5-bromo-N-[4-(1H-tetrazol-1-yl)phenyl]furan-2-carboxamide

Specification

• Molecular Formula: C12H8BrN5O2
• Molecular Weight: 334.13 g/mol
• IUPAC Name: 5-bromo-N-[4-(tetrazol-1-yl)phenyl]furan-2-carboxamide
• Standard InChI: InChI=1S/C12H8BrN5O2/c13-11-6-5-10(20-11)12(19)15-8-1-3-9(4-2-8)18-7-14-16-17-18/h1-7H,(H,15,19)
• Standard InChI Key: NWHMXHFMUOAFTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CC=C(O2)Br)N3C=NN=N3

Introduction

5-Bromo-N-[4-(1H-tetrazol-1-yl)phenyl]furan-2-carboxamide is a complex organic compound with a molecular formula of C12H8BrN5O2 and a molecular weight of 334.13 g/mol. This compound combines a furan ring with a tetrazole moiety, which are both known for their diverse biological activities. The presence of bromine and the tetrazole group suggests potential applications in medicinal chemistry, particularly in the development of drugs with antimicrobial or other therapeutic properties.

Synthesis and Preparation

While specific synthesis methods for 5-bromo-N-[4-(1H-tetrazol-1-yl)phenyl]furan-2-carboxamide are not detailed in the available literature, compounds with similar structures often involve multi-step reactions. Typically, such syntheses might start with the preparation of the furan-2-carboxylic acid or its derivatives, followed by coupling reactions to introduce the phenyl-tetrazole moiety. The use of catalysts and specific solvents can facilitate these reactions.

Biological Activity and Potential Applications

Tetrazole derivatives are known for their antimicrobial properties, and compounds with furan rings often exhibit biological activities such as antibacterial or antifungal effects. Although specific biological data for 5-bromo-N-[4-(1H-tetrazol-1-yl)phenyl]furan-2-carboxamide is limited, its structural components suggest potential applications in medicinal chemistry, particularly in the development of antimicrobial agents.